Cas no 2229459-28-1 (1-2-(2-fluoro-3-nitrophenyl)propan-2-ylcyclopropan-1-amine)
1-2-(2-fluoro-3-nitrophenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2229459-28-1
- EN300-1792856
- 1-[2-(2-fluoro-3-nitrophenyl)propan-2-yl]cyclopropan-1-amine
- 1-2-(2-fluoro-3-nitrophenyl)propan-2-ylcyclopropan-1-amine
-
- Inchi: 1S/C12H15FN2O2/c1-11(2,12(14)6-7-12)8-4-3-5-9(10(8)13)15(16)17/h3-5H,6-7,14H2,1-2H3
- InChI Key: PGFKVMNTFOCJKF-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1C(C)(C)C1(CC1)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 238.11175589g/mol
- Monoisotopic Mass: 238.11175589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 71.8Ų
1-2-(2-fluoro-3-nitrophenyl)propan-2-ylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1792856-0.05g |
1-[2-(2-fluoro-3-nitrophenyl)propan-2-yl]cyclopropan-1-amine |
2229459-28-1 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1792856-0.1g |
1-[2-(2-fluoro-3-nitrophenyl)propan-2-yl]cyclopropan-1-amine |
2229459-28-1 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1792856-0.25g |
1-[2-(2-fluoro-3-nitrophenyl)propan-2-yl]cyclopropan-1-amine |
2229459-28-1 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1792856-0.5g |
1-[2-(2-fluoro-3-nitrophenyl)propan-2-yl]cyclopropan-1-amine |
2229459-28-1 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1792856-1.0g |
1-[2-(2-fluoro-3-nitrophenyl)propan-2-yl]cyclopropan-1-amine |
2229459-28-1 | 1g |
$1286.0 | 2023-05-26 | ||
| Enamine | EN300-1792856-2.5g |
1-[2-(2-fluoro-3-nitrophenyl)propan-2-yl]cyclopropan-1-amine |
2229459-28-1 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1792856-5.0g |
1-[2-(2-fluoro-3-nitrophenyl)propan-2-yl]cyclopropan-1-amine |
2229459-28-1 | 5g |
$3728.0 | 2023-05-26 | ||
| Enamine | EN300-1792856-10.0g |
1-[2-(2-fluoro-3-nitrophenyl)propan-2-yl]cyclopropan-1-amine |
2229459-28-1 | 10g |
$5528.0 | 2023-05-26 | ||
| Enamine | EN300-1792856-1g |
1-[2-(2-fluoro-3-nitrophenyl)propan-2-yl]cyclopropan-1-amine |
2229459-28-1 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1792856-5g |
1-[2-(2-fluoro-3-nitrophenyl)propan-2-yl]cyclopropan-1-amine |
2229459-28-1 | 5g |
$3728.0 | 2023-09-19 |
1-2-(2-fluoro-3-nitrophenyl)propan-2-ylcyclopropan-1-amine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 1-2-(2-fluoro-3-nitrophenyl)propan-2-ylcyclopropan-1-amine
Chemical Profile of 1-2-(2-fluoro-3-nitrophenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2229459-28-1)
1-2-(2-fluoro-3-nitrophenyl)propan-2-ylcyclopropan-1-amine, identified by the CAS number 2229459-28-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropane ring substituted with an amine group and an aromatic fluoronitrophenyl moiety, exhibits a unique structural framework that positions it as a potential candidate for further exploration in drug discovery and development.
The structural composition of 1-2-(2-fluoro-3-nitrophenyl)propan-2-ylcyclopropan-1-amine is characterized by its cyclopropane core, which is known for its high reactivity and ability to engage in various chemical interactions. The presence of the fluoronitrophenyl substituent introduces both electronic and steric effects that can modulate the compound's biological activity. This combination of structural features makes it an intriguing subject for synthetic chemists and pharmacologists seeking to develop novel therapeutic agents.
In recent years, the pharmaceutical industry has placed increasing emphasis on the development of small-molecule inhibitors targeting specific biological pathways. The fluoro and nitro functional groups in this compound are particularly noteworthy, as they are frequently employed in medicinal chemistry to enhance binding affinity and metabolic stability. The cyclopropane ring, while small, can significantly influence the conformational flexibility of the molecule, potentially allowing it to interact with biological targets in a manner distinct from larger, more rigid structures.
One of the most compelling aspects of 1-2-(2-fluoro-3-nitrophenyl)propan-2-ylcyclopropan-1-amine is its potential utility in the design of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer, making them attractive targets for therapeutic intervention. The unique structural features of this compound may enable it to selectively inhibit specific kinases while minimizing off-target effects.
Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds to identify promising candidates for further experimental validation. 1-2-(2-fluoro-3-nitrophenyl)propan-2-ylcyclopropan-1-amine has been subjected to such computational studies, which suggest that it may possess favorable binding properties to certain kinase domains. These simulations have highlighted its potential as a scaffold for developing kinase inhibitors with improved pharmacokinetic profiles.
The synthesis of 1-2-(2-fluoro-3-nitrophenyl)propan-2-ylcyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The cyclopropane ring requires careful handling to prevent unwanted ring opening reactions, while the fluoronitrophenyl group demands precise functionalization to achieve the desired biological activity. Despite these challenges, recent reports indicate that novel synthetic strategies have been developed to streamline the preparation of this compound, making it more accessible for further research.
Biological evaluation studies have begun to shed light on the potential therapeutic applications of 1-2-(2-fluoro-3-nitrophenyl)propan-2-y lcyclopropan -1-am ine. Initial assays have shown that this compound exhibits moderate activity against certain kinases, suggesting its utility as a lead compound for further optimization. Additionally, its structural features may confer advantages such as improved solubility and reduced toxicity compared to existing kinase inhibitors.
The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter the pharmacokinetic properties of a drug candidate, including its metabolic stability and binding affinity. In 1 - 2 - ( 2 - fluoro - 3 - nitrophen yl ) pro pan - 2 - ylcyc lo pro pan - 1 - am ine, the fluorine atom is strategically positioned to interact with biological targets in a way that maximizes its therapeutic potential.
The nitro group is another functional moiety that has been extensively studied for its biological effects. In this context, the nitro group in floronitrophenyl can participate in hydrogen bonding interactions and influence electronic distribution within the molecule. These properties may contribute to its ability to modulate enzyme activity and receptor binding.
Ongoing research aims to further elucidate the mechanism of action of 1 - 2 - ( 2 - fluoro - 3 - nit rophen yl ) pro pan - 2 - ylcyc lo pro pan - 1 - am ine by conducting detailed biochemical and cellular assays. These studies will provide critical insights into its mode of action and help guide future drug development efforts.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel molecular entities like floronitrophenyl-containing compounds. These technologies have enabled researchers to predict biological activity with greater accuracy and efficiency, thereby expediting the development pipeline.
In conclusion,floronitroph en yl-substituted cyclopropa n amines, such as floronitroph en yl-substituted cyc lopropa n am ine CAS No .22294592801, represent a promising class of compounds with potential applications in therapeutic development . Their unique structural features , coupled with recent advancements in synthetic chemistry and computational biology , position them as valuable candidates for further exploration . As research continues , it is anticipated that additional insights into their biological activities will emerge , paving the way for new treatments targeting various diseases . p >
2229459-28-1 (1-2-(2-fluoro-3-nitrophenyl)propan-2-ylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)